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Compound of Interest

Compound Name: Isofistularin-3

Cat. No.: B1198176 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isofistularin-3 is a brominated alkaloid originally isolated from the marine sponge Aplysina

aerophoba.[1][2] It has garnered significant interest in cancer research due to its demonstrated

bioactivities, including cytotoxicity against various cancer cell lines and its role as a DNA

methyltransferase 1 (DNMT1) inhibitor.[1][3] As a DNMT1 inhibitor, Isofistularin-3 can induce

the re-expression of tumor suppressor genes, leading to cell cycle arrest, autophagy, and

sensitization of cancer cells to apoptosis-inducing agents like TRAIL.[1][2] Proper preparation

of stock solutions is critical for obtaining reproducible and accurate results in cell-based assays.

This document provides a detailed protocol for the preparation, storage, and use of

Isofistularin-3 stock solutions in a cell culture setting.

Chemical & Physical Properties
A summary of the key properties of Isofistularin-3 is provided below. This information is

essential for accurate stock solution preparation and concentration calculations.
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Property Value Source

Molecular Formula C₃₁H₃₀Br₆N₄O₁₁ [4]

Molecular Weight 1114.0 g/mol [4]

Appearance Solid (assumed) General Knowledge

Purity ≥95% (recommended) General Knowledge

CAS Number 87099-50-1 [4]

Stock Solution Preparation
Due to its hydrophobic nature, Isofistularin-3 is poorly soluble in aqueous solutions. Dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing high-concentration primary stock

solutions.[1]

Materials and Equipment:

Isofistularin-3 (solid powder)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Sterile serological pipettes and pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol 1: Preparation of a 10 mM Primary Stock
Solution
This protocol describes the preparation of a 10 mM stock solution, which is a common starting

concentration for many cell-based assays.
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Pre-weighing Preparation: Tare a sterile, pre-labeled microcentrifuge tube or amber vial on

an analytical balance.

Weighing Isofistularin-3: Carefully weigh out 1.11 mg of Isofistularin-3 powder into the

tared tube.

Calculation:Mass (mg) = Desired Concentration (mM) * Volume (L) * Molecular Weight

(g/mol) * 1000 mg/g

Mass (mg) = 10 mM * 0.0001 L * 1114.0 g/mol = 1.114 mg

Solubilization: Add 100 µL of sterile DMSO to the tube containing the Isofistularin-3.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. A brief, gentle warming to 37°C may aid dissolution if necessary.[5]

Ensure no particulates are visible.

Sterilization (Optional but Recommended): If the DMSO used was not pre-sterilized, the final

stock solution can be sterilized by filtering through a 0.22 µm syringe filter compatible with

DMSO.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots (e.g., 5-10 µL) in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade

the compound.

Storage: Store the aliquots at -20°C or -80°C for long-term storage, protected from light.

Experimental Workflow
The following diagram illustrates the general workflow for preparing Isofistularin-3 stock and

working solutions for a typical cell culture experiment.
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Stock Solution Preparation

Working Solution Preparation

Key Considerations

1. Weigh Isofistularin-3

2. Add Sterile DMSO

1.11 mg

3. Vortex to Dissolve

100 µL for 10 mM

4. Aliquot into Tubes

5. Store at -20°C / -80°C

6. Thaw Stock Aliquot

7. Dilute in Culture Media

e.g., to 10-50 µM

8. Add to Cells

DMSO is the solvent of choice.
Final DMSO in media < 0.3%

Avoid repeated freeze-thaw cycles.
Protect from light.
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Isofistularin-3 Mechanism of Action

Cellular Outcomes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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